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Cat. No.: B1680473

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sabeluzole (R-58,735) is a nootropic and neuroprotective agent that has been investigated for
its therapeutic potential in neurodegenerative disorders, particularly Alzheimer's disease. Its
primary mechanism of action involves the non-competitive antagonism of N-methyl-D-aspartate
(NMDA) receptors, a key player in glutamatergic neurotransmission and excitotoxicity. This
technical guide provides a comprehensive overview of the chemical structure, synthesis, and
relevant pharmacological data of Sabeluzole. Detailed experimental protocols for its synthesis
are provided, along with a summary of its chemical and biological properties in structured
tables. Furthermore, signaling pathways associated with its mechanism of action and a logical
workflow for its synthesis are visualized using diagrammatic representations.

Chemical Structure and Properties

Sabeluzole is a benzothiazole derivative with the systematic IUPAC name 1-[4-[1,3-
benzothiazol-2-yl(methyl)amino]piperidin-1-yl]-3-(4-fluorophenoxy)propan-2-ol[1][2]. Its
chemical structure consists of a benzothiazole moiety linked through a methylamino group to a
piperidine ring, which in turn is connected to a 3-(4-fluorophenoxy)propan-2-ol chain.

Table 1: Chemical and Physical Properties of Sabeluzole
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Property Value Reference

1-[4-[1,3-benzothiazol-2-
yl(methyl)amino]piperidin-1-

IUPAC Name [1][2]
yl]-3-(4-fluorophenoxy)propan-
2-ol
CAS Number 104383-17-7 [1]13]
Molecular Formula C22H26FN302S [11[3]
Molecular Weight 415.53 g/mol [2][4]
Melting Point 101.7 °C [5]
Appearance Solid [6]

Synthesis of Sabeluzole

The synthesis of Sabeluzole has been described in the European Patent EP 184257[5]. The
synthesis is a multi-step process involving the formation of key intermediates.

Synthetic Scheme

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/8458392/
https://www.researchgate.net/figure/Binding-affinities-and-experimental-inhibition-constants-Ki-values-of-the-known-NMDA_tbl1_344475506
https://pubmed.ncbi.nlm.nih.gov/8458392/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2014438/
https://pubmed.ncbi.nlm.nih.gov/8458392/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2014438/
https://www.researchgate.net/figure/Binding-affinities-and-experimental-inhibition-constants-Ki-values-of-the-known-NMDA_tbl1_344475506
https://pubmed.ncbi.nlm.nih.gov/7566488/
https://www.mdpi.com/1422-0067/24/21/15685
https://pubmed.ncbi.nlm.nih.gov/27317846/
https://www.benchchem.com/product/b1680473?utm_src=pdf-body
https://www.benchchem.com/product/b1680473?utm_src=pdf-body
https://www.mdpi.com/1422-0067/24/21/15685
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 2: Formation of Intermediate 2

et
—_—
N Intermediate 2 Purification .
1-[4-[1,3»Benzothiazol»2»y|(methyl)amino]piperidin-l—yl]»3»(4-ﬂuorophenoxy)propan.z.oD‘ Sabeluzole (Final Product)
Reaction

E-(4-FIuorophenoxy)-z,3-epoxypr0pane

Step 1: Formation of Intermediate 1

N-Methyl-4-aminopiperidine Reaction

- Intermediate 1
> \(N-MethyI»N-(piperidin»4»yl)benzothiazol-z-amine)

Reaction

2-Chlorobenzothiazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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